![molecular formula C17H13N B1617092 10-methyl-7H-benzo[c]carbazole CAS No. 21064-50-6](/img/structure/B1617092.png)
10-methyl-7H-benzo[c]carbazole
Overview
Description
Molecular Structure Analysis
The molecular structure of 10-methyl-7H-benzo[c]carbazole consists of a tricyclic aromatic system with nitrogen heteroatoms. Its π-excessive nature makes it more recalcitrant than dibenzofuran but less so than dibenzothiophene. It is commonly found in fossil fuels, cigarette smoke, and emissions from coal and wood combustion .
Scientific Research Applications
Synthesis and Chemical Applications
Antitumor Agent Synthesis : A study by Hill and Eaddy (1994) details the synthesis of a compound related to 10-methyl-7H-benzo[c]carbazole as a potential antitumor agent. This synthesis involves regiospecific methods and reductive amination, indicating its potential in medicinal chemistry (Hill & Eaddy, 1994).
Natural Carbazoles Synthesis : Bernal et al. (2007) describe the application of EXO-2-oxazolidinone dienes in synthesizing natural carbazoles, demonstrating the versatility of carbazole derivatives in organic synthesis (Bernal et al., 2007).
Metalation-Cross-Coupling Strategies : Cai and Snieckus (2004) report a method for synthesizing benzo[a]carbazoles via metalation-cross-coupling, showing the compound's utility in complex organic synthesis processes (Cai & Snieckus, 2004).
Material Science and Photophysics
- Organic Light Emitting Diodes (OLEDs) : Research into carbazole derivatives, including benzo[c]carbazole, has shown their potential use in OLEDs. Keruckienė et al. (2018) explored indole and benzo[b]carbazole derivatives as emitters for deep-blue organic light-emitting diodes, indicating potential applications in display technology (Keruckienė et al., 2018).
Pharmacological Potential
Antitumor Activities : Sha et al. (2015) discuss the construction of benzo[c]carbazoles and their derivatives through Diels-Alder reactions, noting their promising antitumor activities. This highlights the pharmacological relevance of benzo[c]carbazole compounds (Sha et al., 2015).
Cancer Cell Proliferation Inhibition : Yenjerla et al. (2009) studied carbendazim (a compound structurally related to benzo[c]carbazole) and found that it inhibits cancer cell proliferation by affecting microtubule dynamics, which could be relevant for compounds like 10-methyl-7H-benzo[c]carbazole (Yenjerla et al., 2009).
Safety And Hazards
- Carcinogenicity : Although 10-methyl-7H-benzo[c]carbazole itself is not a human carcinogen, its derivatives (such as N-methylcarbazole and 7H-dibenzo[c,g]carbazole) found in cigarette smoke and automobile emissions are genotoxic and carcinogenic, falling under the “IARC Group 2B carcinogens” category .
- Industrial Use : 10-methyl-7H-benzo[c]carbazole serves as a chemical feedstock for dyes, reagents, explosives, insecticides, lubricants, and color inhibitors in detergents .
properties
IUPAC Name |
10-methyl-7H-benzo[c]carbazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13N/c1-11-6-8-15-14(10-11)17-13-5-3-2-4-12(13)7-9-16(17)18-15/h2-10,18H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OIQBTHLPYKZRDF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)NC3=C2C4=CC=CC=C4C=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90175291 |
Source
|
| Record name | 7H-Benzo(c)carbazole, 10-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90175291 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
10-methyl-7H-benzo[c]carbazole | |
CAS RN |
21064-50-6 |
Source
|
| Record name | 10-Methyl-7H-benzo[c]carbazole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=21064-50-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 7H-Benzo(c)carbazole, 10-methyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0021064506 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 7H-Benzo(c)carbazole, 10-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90175291 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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